Cas no 2770486-99-0 (7-Bromospiro[3.5]nonane)

• Product Name: 7-Bromospiro[3.5]nonane
• CAS No: 2770486-99-0
• MF: C₉H₁₅Br
• MW: 203.119402170181
• CID: 6519715
• PubChem ID: 165993806
• Update Time: 2025-10-05

7-Bromospiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• EN300-5980778
• 2770486-99-0
• 7-bromospiro[3.5]nonane
• 7-Bromospiro[3.5]nonane

• Inchi： 1S/C9H15Br/c10-8-2-6-9(7-3-8)4-1-5-9/h8H,1-7H2
• InChI Key： MMXDJAVPWYWDSG-UHFFFAOYSA-N
• SMILES： BrC1CCC2(CC1)CCC2

Computed Properties

• Exact Mass: 202.03571g/mol
• Monoisotopic Mass: 202.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 7-Bromospiro[3.5]nonane

Introduction to 7-Bromospiro[3.5]nonane (CAS No. 2770486-99-0)

7-Bromospiro[3.5]nonane, identified by the Chemical Abstracts Service Number (CAS No.) 2770486-99-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This spirocyclic brominated derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The spirocyclic core, consisting of two fused rings, imparts distinct steric and electronic characteristics that make it a valuable scaffold for drug discovery efforts.

The molecular structure of 7-Bromospiro[3.5]nonane features a bromine substituent at the 7-position of the spirocyclic system. This bromine atom serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical transformations. The compound’s spiro[3.5]nonane backbone, characterized by a rigid bicyclic arrangement, contributes to its stability and resistance to metabolic degradation, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities with biological targets. 7-Bromospiro[3.5]nonane is no exception, with its brominated structure providing a foundation for the development of novel therapeutic agents. Researchers have leveraged this compound in the synthesis of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other pharmacologically relevant molecules.

One of the most compelling aspects of 7-Bromospiro[3.5]nonane is its utility in constructing complex molecular architectures through transition-metal-catalyzed reactions. The presence of the bromine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in generating biaryl and heteroaryl systems, respectively. These transformations have been instrumental in creating structurally diverse libraries for high-throughput screening.

The pharmaceutical industry has been particularly keen on exploring spirocyclic compounds due to their potential to overcome issues associated with traditional drug candidates, such as poor solubility and short half-life. 7-Bromospiro[3.5]nonane has been incorporated into various drug discovery campaigns aimed at identifying small molecules that can modulate critical biological pathways. For instance, its derivatives have shown promise in inhibiting protein-protein interactions involved in cancer progression.

Recent studies have highlighted the role of spirocyclic scaffolds in enhancing drug-like properties such as lipophilicity and metabolic stability. The rigid framework of 7-Bromospiro[3.5]nonane contributes to these desirable characteristics, making it an attractive building block for next-generation therapeutics. Additionally, computational modeling has been employed to predict the binding modes of 7-Bromospiro[3.5]nonane analogs with target proteins, providing insights into their mechanism of action.

The synthesis of 7-Bromospiro[3.5]nonane itself presents an interesting challenge due to the need to construct the spirocyclic core under controlled conditions. Advanced synthetic methodologies, including organometallic chemistry and flow chemistry techniques, have been employed to achieve high yields and purity levels required for pharmaceutical applications. These advances have not only streamlined the production process but also opened up new avenues for structural diversification.

In conclusion,7-Bromospiro[3.5]nonane (CAS No. 2770486-99-0) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of steric rigidity and functional versatility makes it a cornerstone in the development of novel bioactive molecules. As research continues to uncover new applications for this compound and its derivatives,7-Bromospiro[3.5]nonane is poised to remain at the forefront of medicinal chemistry efforts aimed at addressing unmet medical needs.